2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-(cyclohexylamino)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-(cyclohexylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H20ClN3O3/c22-14-6-8-16(9-7-14)26-13-17-10-11-19(27-17)21-25-18(12-23)20(28-21)24-15-4-2-1-3-5-15/h6-11,15,24H,1-5,13H2
• InChI Key: PSEODKBYFCYEGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(N=C(O2)C3=CC=C(O3)COC4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

The compound “2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-(cyclohexylamino)-1,3-oxazole-4-carbonitrile” is a complex organic molecule that contains several functional groups and structural elements, including a furan ring, a chlorophenoxy group, a cyclohexylamino group, an oxazole ring, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings and functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the oxazole ring might undergo reactions at the nitrogen atom, while the carbonitrile group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in polar solvents.

Scientific Research Applications

Organic Synthesis and Catalysis

The compound’s structural features, including the furan ring and oxazole moiety, make it a potential building block for organic synthesis. .

Biomass Conversion to Platform Chemicals

The furan ring in this compound resembles 5-hydroxymethylfurfural (HMF), a valuable platform chemical derived from biomass. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. For example, if it is a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it showed promise as a drug, future research might focus on optimizing its structure to improve its efficacy and safety.